BENGHE Foundational & Exploratory

Check Availability & Pricing

Therapeutic potential of hydroxymethyl-
oxazepane scaffolds

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

6-(Hydroxymethyl)-1,4-oxazepan-
Compound Name:

6-olhydrochloride
CAS No.: 2825005-21-6
Cat. No.: B13543938

Get Quote

\ J
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Executive Summary The hydroxymethyl-oxazepane scaffold represents a privileged class of
seven-membered heterocycles that bridge the gap between rigid pyranose rings and flexible
acyclic chains. Distinguished by a 1,4-relationship between oxygen and nitrogen heteroatoms
and a critical hydroxymethyl (-CH20H) handle, these scaffolds function as potent
glycomimetics, kinase inhibitors, and peptidomimetic turn inducers.[1] This technical guide
analyzes their therapeutic utility, focusing on their role as pharmacological chaperones in
lysosomal storage disorders and selective inhibitors in oncology (TNIK/RIPK1), supported by
robust synthetic protocols and mechanistic insights.[1]

Structural & Stereochemical Rationale

The 1,4-oxazepane ring exists predominantly in a twist-chair conformation, offering a unique
spatial vector for substituent display that differs significantly from the chair conformation of six-
membered piperidines or pyranoses.
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Conformational Flexibility vs. Constraint: Unlike rigid glucose analogs, the oxazepane ring
possesses a defined "pucker" that allows it to mimic the transition state of glycosyl cations
during hydrolysis. This makes them exceptional transition-state analogs (TSA) for
glycosidases.

The Hydroxymethyl "Anchor": The hydroxymethyl group at the C6 or C2 position (depending
on numbering convention) is not merely a solubility enhancer; it mimics the primary alcohol
(C6-0OH) of hexoses (glucose, galactose), which is often a critical hydrogen-bonding
determinant in enzyme active sites.

Peptidomimetic Potential: In peptide backbones, the oxazepane core acts as a

-turn inducer (specifically Type II' turns), constraining the peptide into bioactive
conformations that stabilize protein-protein interactions (PPIs).[1]

Synthetic Methodologies

High-value hydroxymethyl-oxazepanes are synthesized via two primary strategies: Chiral Pool

Elaboration (from sugars/amino acids) and Catalytic Ring Expansion (from oxetanes).

A. Chiral Pool Strategy (From Carbohydrates)

Starting Material: D-Glucose or D-Mannose.

Mechanism: Oxidative cleavage of the sugar ring followed by reductive amination (double
reductive amination) to close the 7-membered ring.

Advantage: Retains absolute stereochemistry of hydroxyl groups, essential for glycomimetic
activity.[1]

B. Catalytic Ring Expansion (The Oxetane Route)

A more modern, atom-economical approach involves the expansion of 3-substituted oxetanes.

Protocol: Chiral Brgnsted acid-catalyzed desymmetrization.

Mechanism: An intramolecular attack of a tethered nucleophile (e.g., aniline nitrogen) onto
the oxetane ring, activated by a chiral phosphoric acid.[1]
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e Outcome: Delivers enantioenriched 1,4-benzoxazepines with a defined hydroxymethyl
handle.[1]

Therapeutic Frontiers
Domain A: Glycosidase Inhibition & Lysosomal
Chaperones

Polyhydroxylated oxazepanes function as competitive inhibitors of glycosidases. In Lysosomal
Storage Disorders (LSDs) like GM1 Gangliosidosis, mutant enzymes (e.g.,

-galactosidase) misfold and degrade in the ER.[1]

e Mechanism: At sub-inhibitory concentrations, the oxazepane binds to the mutant enzyme in
the ER, stabilizing its folded state (Pharmacological Chaperone).[1] This allows the enzyme
to traffic to the lysosome, where the acidic pH dissociates the inhibitor, restoring hydrolytic
function.

o Key Target:

-Galactosidase (human).

e Potency:

values in the low micromolar to nanomolar range.

Domain B: Kinase Inhibition (Oncology)

Recent SAR studies identify 1,4-oxazepane-5-ones as selective inhibitors of TNIK (Traf2- and
Nck-interacting protein kinase), a driver in colorectal cancer Wnt signaling.[2]

e Binding Mode: The oxazepane lactam mimics the hinge-binding motif of ATP.

o Selectivity: High selectivity against broad kinome panels due to the specific shape of the 7-
membered ring fitting the TNIK ATP-binding pocket.

Table 1: Comparative Therapeutic Profile of Oxazepane Derivatives
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Experimental Protocol: Synthesis of (2R,3R,4R)-2-
(Hydroxymethyl)-1,4-oxazepane-3,4-diol[1]

Objective: Synthesis of a core glycomimetic scaffold via a "Chiral Pool" approach from D-

Mannose.

Reagents:

e D-Mannose

e Sodium Periodate (NalOa)

e Benzylamine (BnNH-2)

¢ Sodium Cyanoborohydride (NaBHsCN)

o Methanol (MeOH), Acetic Acid (AcOH)[1]

o Palladium on Carbon (Pd/C), Hydrogen gas (

)]
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Step-by-Step Methodology:
e Oxidative Cleavage:
o Dissolve D-Mannose (10 mmol) in

(50 mL).

o Add NalOa (2.2 equiv) portion-wise at 0°C. Stir for 2h.

o Rationale: Cleaves the vicinal diols to generate a dialdehyde intermediate while preserving
the C5 stereocenter.

e Double Reductive Amination (Ring Closure):
o To the dialdehyde solution, add Benzylamine (1.0 equiv) in MeOH (50 mL).
o Adjust pH to ~5.0 using AcOH.
o Add NaBHsCN (2.5 equiv) and stir at room temperature for 12h.

o Validation: Monitor by TLC (formation of a less polar amine spot). The 7-membered ring
forms as the amine condenses with both aldehyde groups sequentially.

o Deprotection:
o Dissolve the N-benzyl oxazepane in MeOH.
o Add 10% Pd/C (10 wt%) and stir under

atmosphere (1 atm) for 6h.

o Filter through Celite and concentrate.
 Purification:

o Purify via ion-exchange chromatography (Dowex 50W-X8). Elute with 1M
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o Yield: Expect 40-50% overall yield of the hydroxymethyl-oxazepane triol.

Visualization of Mechanisms

Diagram 1: Pharmacological Chaperone Mechanism
(LSD Therapy)

This diagram illustrates how the hydroxymethyl-oxazepane scaffold rescues misfolded
lysosomal enzymes.
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Caption: Mechanism of Pharmacological Chaperoning. The oxazepane scaffold binds and
stabilizes the misfolded enzyme in the ER, enabling trafficking to the lysosome where acidic pH
triggers release and restores catalytic function.

Diagram 2: Synthetic Workflow (Oxetane Ring
Expansion)

A visualization of the high-tech synthesis route for benzoxazepines.
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Caption: Stereoselective synthesis of 1,4-benzoxazepines via chiral Brgnsted acid-catalyzed
desymmetrization of oxetanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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